Methyl N-Boc-2-broMo-5-sulfaMoylbenzoate
Methyl N-Boc-2-broMo-5-sulfaMoylbenzoate
Brand Name:
Vulcanchem
CAS No.:
1272756-19-0
VCID:
VC0059620
InChI:
InChI=1S/C13H16BrNO6S/c1-13(2,3)21-12(17)15-22(18,19)8-5-6-10(14)9(7-8)11(16)20-4/h5-7H,1-4H3,(H,15,17)
SMILES:
CC(C)(C)OC(=O)NS(=O)(=O)C1=CC(=C(C=C1)Br)C(=O)OC
Molecular Formula:
C13H16BrNO6S
Molecular Weight:
394.236
Methyl N-Boc-2-broMo-5-sulfaMoylbenzoate
CAS No.: 1272756-19-0
Main Products
VCID: VC0059620
Molecular Formula: C13H16BrNO6S
Molecular Weight: 394.236
CAS No. | 1272756-19-0 |
---|---|
Product Name | Methyl N-Boc-2-broMo-5-sulfaMoylbenzoate |
Molecular Formula | C13H16BrNO6S |
Molecular Weight | 394.236 |
IUPAC Name | methyl 2-bromo-5-[(2-methylpropan-2-yl)oxycarbonylsulfamoyl]benzoate |
Standard InChI | InChI=1S/C13H16BrNO6S/c1-13(2,3)21-12(17)15-22(18,19)8-5-6-10(14)9(7-8)11(16)20-4/h5-7H,1-4H3,(H,15,17) |
Standard InChIKey | FHVDCUHAGOBUQE-UHFFFAOYSA-N |
SMILES | CC(C)(C)OC(=O)NS(=O)(=O)C1=CC(=C(C=C1)Br)C(=O)OC |
Synonyms | Methyl N-Boc-2-broMo-5-sulfaMoylbenzoate |
PubChem Compound | 73553908 |
Last Modified | Nov 12 2021 |
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